Cas no 21377-46-8 (4a,8a-Ethanonapthalene-9,10-dione, octahydro-)

4a,8a-Ethanonapthalene-9,10-dione, octahydro- structure
21377-46-8 structure
Product Name:4a,8a-Ethanonapthalene-9,10-dione, octahydro-
CAS No:21377-46-8
MF:C12H16O2
MW:192.254243850708
CID:864377
Update Time:2023-08-03

4a,8a-Ethanonapthalene-9,10-dione, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 4a,8a-ethanonapthalene-9,10-dione,octahydro-
    • 4a,8a-Ethanonapthalene-9,10-dione, octahydro-
    • Inchi: 1S/C12H16O2/c13-9-10(14)12-6-2-1-5-11(9,12)7-3-4-8-12/h1-8H2
    • InChI Key: KSLTWTMBHULBTN-UHFFFAOYSA-N
    • SMILES: O=C1C(C23CCCCC21CCCC3)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Topological Polar Surface Area: 34.1

4a,8a-Ethanonapthalene-9,10-dione, octahydro- Related Literature

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited